1-Iodononadecane

• CAS No.: 62127-51-9
• Molecular Formula: C19H39I
• Molecular Weight: 394.4 g/mol
• IUPAC Name: 1-iodononadecane
• InChI: InChI=1S/C19H39I/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20/h2-19H2,1H3
• InChI Key: LXFODWIENIOBLX-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCCCCCCCCI

Description

1-Iodononadecane (C₁₉H₃₉I) is a long-chain alkyl iodide characterized by a 19-carbon backbone with an iodine atom at the terminal position. It serves as a critical intermediate in organic synthesis, particularly in the preparation of metal carbenes and stannanes. For instance, it is synthesized via iodination of 1-nonadecanol using established procedures, followed by lithiation with t-BuLi to generate 1-lithiononadecane, which is further functionalized into chromium carbene complexes . Its applications span materials science and catalysis, where its long alkyl chain enables steric and electronic modulation in transition metal complexes .

Preparation Methods

1-Iodononadecane can be synthesized through several methods. One common synthetic route involves the iodination of nonadecane using iodine and a suitable oxidizing agent. The reaction typically occurs under mild conditions, ensuring high yield and purity of the product . Industrial production methods may involve large-scale iodination processes, utilizing continuous flow reactors to maintain consistent quality and efficiency .

Chemical Reactions Analysis

1-Iodononadecane undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions, where the iodine atom is replaced by other nucleophiles such as hydroxide, cyanide, or amines.

Reduction Reactions: The compound can be reduced to nonadecane using reducing agents like lithium aluminum hydride.

Oxidation Reactions: Oxidation of 1-iodononadecane can lead to the formation of nonadecanoic acid or other oxidized derivatives.

Common reagents used in these reactions include sodium hydroxide, potassium cyanide, and lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-Iodononadecane has several scientific research applications:

Organic Synthesis: It serves as a precursor for the synthesis of various organic compounds, including long-chain hydrocarbons and functionalized derivatives.

Material Science: The compound is used in the preparation of specialized materials, such as surfactants and lubricants.

Biological Studies: Researchers utilize 1-iodononadecane in studies related to membrane biology and lipid interactions.

Industrial Applications: It finds use in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of 1-iodononadecane primarily involves its reactivity due to the presence of the iodine atom. The iodine atom acts as a leaving group in substitution reactions, facilitating the formation of new bonds with nucleophiles . In reduction reactions, the iodine atom is removed, leading to the formation of nonadecane . The compound’s long carbon chain also contributes to its hydrophobic properties, making it useful in various applications .

Comparison with Similar Compounds

Key Observations:

Chain Length and Volatility: Longer alkyl chains (e.g., C₁₉ in 1-Iodononadecane) exhibit significantly higher boiling points and vaporization enthalpies compared to shorter analogs (C₉–C₁₁) due to increased van der Waals interactions .

Density Trends: Shorter-chain iodides (e.g., 1-Iododecane, 1-Iodononane) have higher densities (~1.288 g/mL) than their parent alkanes, reflecting the added mass of iodine.

Reactivity: The steric bulk of 1-Iodononadecane may hinder nucleophilic substitution (SN2) reactions compared to smaller alkyl iodides, which are more reactive in such transformations .